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Compound of Interest

Compound Name: 1,5-Hexadien-3-ol

Cat. No.: B146999 Get Quote

In-Depth Technical Guide to 1,5-Hexadien-3-ol
This technical guide provides a comprehensive overview of the chemical and physical

properties of 1,5-Hexadien-3-ol, tailored for researchers, scientists, and professionals in drug

development. This document includes key quantitative data, a detailed experimental protocol

for its synthesis, and a visual representation of the synthetic workflow.

Core Quantitative Data
The fundamental properties of 1,5-Hexadien-3-ol are summarized in the table below, offering a

clear and concise reference for laboratory use.

Property Value

Molecular Formula C₆H₁₀O[1]

Molecular Weight 98.14 g/mol [2][3]

CAS Number 924-41-4[1][2]

Density 0.878 g/mL at 25 °C[2]

Boiling Point 133-134 °C[4]

Refractive Index n20/D 1.448[2]
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Experimental Protocol: Synthesis of 1,5-Hexadien-3-
ol
The following protocol details the synthesis of 1,5-Hexadien-3-ol via a Grignard reaction, a

common and effective method for its preparation.[5]

Materials:

Magnesium turnings (6.28 g atoms, 153.0 g)

Anhydrous ether (360 ml + 2.6 L)

Iodine (a few crystals)

Allyl bromide (2.90 moles, 351.0 g)

Acrolein (1.86 moles, 104.0 g)

Ice water (2 L)

Concentrated sulfuric acid (120 ml) in 400 ml of water

Anhydrous magnesium sulfate (8-10 g)

Procedure:

Grignard Reagent Preparation:

In a 5-liter three-necked flask equipped with a stirrer, dropping funnel, and an ice-water

condenser, place the magnesium turnings, 360 ml of anhydrous ether, and a few crystals

of iodine.

Prepare a solution of allyl bromide in 2.6 L of ether. Add a small portion to the flask to

initiate the reaction.

Once the reaction begins, add the remaining allyl bromide solution at a rate that maintains

a gentle reflux. This addition should take approximately 3 hours.
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After the addition is complete, reflux the mixture on a steam bath for an additional hour.

Reaction with Acrolein:

Add acrolein to the Grignard reagent over a period of 2 hours. The addition should be

controlled to maintain a gentle reflux.

After the acrolein addition is complete, stir the reaction mixture at room temperature for an

additional hour.

Work-up and Purification:

Pour the reaction mixture slowly into 2 L of ice water.

Dissolve the resulting precipitate by the slow addition of a dilute sulfuric acid solution (120

ml of concentrated H₂SO₄ in 400 ml of water).

Separate the organic layer. Extract the aqueous layer with three 200-ml portions of ether.

Combine the organic layer and the ether extracts and dry over anhydrous magnesium

sulfate.

Remove the ether by distillation.

Distill the residue through a 6-inch column packed with glass helices to yield 1,5-
hexadien-3-ol.

Synthetic Workflow
The following diagram illustrates the key stages in the synthesis of 1,5-Hexadien-3-ol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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